Cas no 3770-50-1 (Ethyl indole-2-carboxylate)
Ethyl indole-2-carboxylate structure
Ethyl indole-2-carboxylate Properties
Names and Identifiers
-
- Ethyl indole-2-carboxylate
- Indole-2-carboxylic acid ethyl ester
- Ethyl 2-Indolecarboxylate
- 1H-INDOLE-2-CARBOXYLIC ACID,ETHYL ESTER
- 2-Ethoxycarbonylindole
- Ethyl 1H-indole-2-carboxylate
- 1H-2-indolecarbonyl chloride
- 2-indole-carbonyl chloride
- indol-2-ylcarbonyl chloride
- indole-2-carboxylic acid chloride
- indolecarboxylic acid chloride
- NSC 10076
- 2-Carbethoxyindole
- 1H-Indole-2-carboxylic acid, ethyl ester
- Indole-2-carboxylic acid, ethyl ester
- 1H-Indole-2-carboxylic acid ethyl ester
- ETHYLINDOLE-2-CARBOXYLATE
- NSC10076
- WR9Y4AXI3Q
- 2-carboethoxyindole
- 2-Carboethoxy-indole
- PubChem1697
- 2-Eth
- InChI=1/C11H11NO2/c1-2-14-11(13)10-7-8-5-3-4-6-9(8)12-10/h3-7,12H,2H2,1H
- EINECS 223-206-4
- STR07814
- I-2400
- indol-2-carboxylic acid ethyl ester
- SR-01000388934
- AC-2541
- 3770-50-1
- MFCD00005609
- IDI1_016712
- Z57205319
- ICA-OEt
- Ethyl indole-2-carboxylate, 97%
- SY001911
- AM20040324
- NS00030271
- CCG-15076
- SCHEMBL42002
- AKOS000491241
- BP-12099
- SR-01000388934-2
- DTXSID60191140
- HY-34696
- Maybridge3_005325
- ethyl-indole-2-carboxylate
- HMS1446C01
- 2-Ethoxycarbonylindole, NSC 10076
- CG-0521
- SR-01000388934-1
- UNII-WR9Y4AXI3Q
- CS-D1745
- I0585
- CHEMBL84245
- FT-0601210
- AF-966/00545036
- ethyl-2-indole carboxylate
- NSC-10076
- Indole 2-carboxylic acid ethyl ester
- SB14859
- ethyl 2-indole carboxylate
- EN300-25958
- BB 0254016
- ethyl-2-indolecarboxylate
- Indole-2-carboxylic acid, ethyl ester (8CI)
- DTXCID70113631
- DB-007576
- STK047851
- +Expand
-
- MFCD00005609
- QQXQAEWRSVZPJM-UHFFFAOYSA-N
- 1S/C11H11NO2/c1-2-14-11(13)10-7-8-5-3-4-6-9(8)12-10/h3-7,12H,2H2,1H3
- O(C([H])([H])C([H])([H])[H])C(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2N1[H])=O
- 146395
Computed Properties
- 189.078979g/mol
- 0
- 3.2
- 1
- 2
- 3
- 189.078979g/mol
- 189.078979g/mol
- 42.1Ų
- 14
- 217
- 0
- 0
- 0
- 0
- 0
- 1
- 6
- 0
Experimental Properties
- 2.34460
- 42.09000
- 1.5012 (estimate)
- 342.4°C at 760 mmHg
- 120.0 to 125.0 deg-C
- 160.9℃
- Slightly grayish white to grayish white crystalline powder
- 1.1596 (rough estimate)
Ethyl indole-2-carboxylate Security Information
- GHS07
- 3
- S24/25
- S24/25
- NONH for all modes of transport
- H315-H319
- P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- warning
- Inert atmosphere,2-8°C
- Warning
- IRRITANT
Ethyl indole-2-carboxylate Customs Data
- 29339990
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl indole-2-carboxylate Price
Ethyl indole-2-carboxylate Suppliers
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Ethyl indole-2-carboxylate Related Literature
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James McNulty,Kunal Keskar,Hilary A. Jenkins,Nick H. Werstiuk,Claudia Bordón,Robert Yolken,Lorraine Jones-Brando Org. Biomol. Chem. 2015 13 10015
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2. Synthesis and serotonergic activity of 2-oxadiazolyl-5-substituted-N,N-dimethyltryptamines: novel antagonists for the vascular 5-HT1B-like receptorGerard P. Moloney,Graeme R. Martin,Neil Mathews,Steve MacLennan,Susan Dodsworth,Pang Yih Sang,Cameron Knight,Miles Maxwell,Robert C. Glen J. Chem. Soc. Perkin Trans. 1 1999 2725
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Zhude Tu,Shihong Li,Aixiao Li,Michelle Taylor,David Ho,Maninder Malik,Robert R. Luedtke,Robert H. Mach Med. Chem. Commun. 2013 4 1283
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Anasuyamma Uruvakili,K. C. Kumara Swamy Org. Biomol. Chem. 2019 17 3275
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Yeming Ju,Di Miao,Ruiyang Yu,Sangho Koo Org. Biomol. Chem. 2015 13 2588
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Lingamurthy Macha,Deepak Singh,Hyong-Jin Rhee,Hyun-Joon Ha Org. Biomol. Chem. 2020 18 9473
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Elisabetta Rossi,Giorgio Abbiati,Monica Dell'Acqua,Marco Negrato,Andrea Paganoni,Valentina Pirovano Org. Biomol. Chem. 2016 14 6095
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9. Synthesis and serotonergic activity of a series of 2-(N-benzyl)carboxamido-5-substituted-N,N-dimethyltryptamine derivatives: novel antagonists for the vascular 5-HT1B-like receptorsGerard P. Moloney,Graeme R. Martin,Neil Mathews,Heather Hobbs,Susan Dodsworth,Pang Yih Sang,Cameron Knight,Miles Maxwell,Robert C. Glen J. Chem. Soc. Perkin Trans. 1 1999 2699
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Ahmed El-Harairy,Mennatallah Shaheen,Jun Li,Yuzhou Wu,Minghao Li,Yanlong Gu RSC Adv. 2020 10 13507
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